Cas no 2169457-46-7 (7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 2169457-46-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6195680
• PubChem ID: 165523307
• Update Time: 2025-05-20

7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one
• 2169457-46-7
• EN300-1448753

• Inchi： 1S/C10H11NO2/c1-5-3-7-9(12)6(2)13-10(7)8(11)4-5/h3-4,6H,11H2,1-2H3
• InChI Key： XXJPUUBRHBYINQ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C)=CC=2C(C1C)=O)N

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one

Comprehensive Analysis of 7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 2169457-46-7)

7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 2169457-46-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative is characterized by its unique molecular structure, featuring an amino group at the 7-position and methyl groups at the 2- and 5-positions. The compound's dihydrobenzofuranone core makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

Recent studies highlight the growing interest in 7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one due to its potential applications in central nervous system (CNS) therapeutics. Researchers are exploring its role as a precursor for neuroprotective agents and antidepressants, aligning with the current focus on mental health and neurodegenerative diseases. The compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, CAS No. 2169457-46-7 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are optimizing routes to produce this compound using catalytic methods and renewable resources. This aligns with the broader industry trend toward reducing waste and energy consumption in chemical manufacturing.

The pharmacological profile of 7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one is another area of active research. Its potential interactions with serotonin receptors and monoamine oxidases have sparked interest in its use for mood disorders. Additionally, its low toxicity and high bioavailability make it a favorable subject for preclinical studies, particularly in the era of personalized medicine.

In the field of material science, this compound has shown promise as a building block for organic semiconductors and luminescent materials. Its electron-rich aromatic system and amino functionality enable its incorporation into advanced materials for optoelectronic devices, addressing the demand for more efficient energy solutions.

For researchers and industry professionals, understanding the spectroscopic properties of CAS No. 2169457-46-7 is critical. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its purity and structural integrity. These analytical methods ensure the compound meets the stringent requirements for pharmaceutical and industrial applications.

As the scientific community continues to explore the potential of 7-amino-2,5-dimethyl-2,3-dihydro-1-benzofuran-3-one, its relevance in drug design and material innovation is expected to grow. Future studies may focus on its structure-activity relationships and mechanistic pathways, further solidifying its role in cutting-edge research.